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Introduction

In laboratory settings utilizing radioactive materials, ensuring the proper functioning of radiation
detection and measurement instrumentation is paramount for safety, compliance, and the
generation of accurate experimental data. Daily verification of these instruments provides
confidence in their performance between formal calibrations. Isotrak™ radioactive reference
sources offer a reliable and convenient solution for performing these essential daily checks.[1]

These application notes provide a detailed protocol for the routine verification of common
laboratory radiation detection instruments using Isotrak™ check sources. Adherence to this
protocol will help ensure the operational readiness of your instruments and the integrity of your
research data.

Principles of Daily Instrument Verification

Daily instrument verification is a quality control procedure designed to quickly confirm that an
instrument is responding to a known radioactive source in a consistent and predictable manner.
[2] This is not a calibration, but rather a check to detect any significant changes in instrument
performance that may have occurred since the last full calibration.[2] By using a long-lived
radionuclide with a known activity, researchers can monitor the instrument's response over
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time. A consistent response indicates that the instrument is functioning correctly. Conversely, a
significant deviation from the expected response can indicate a potential issue that requires
further investigation and possible recalibration or servicing.

Applicable Isotrak™ Check Sources

Isotrak™ offers a variety of check sources suitable for the daily verification of different types of
radiation detection instruments.[3] The choice of check source depends on the type of radiation
being measured (alpha, beta, or gamma) and the specific instrument being verified. The
following table summarizes some common Isotrak™ check sources:
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Isotrak™ Set

Included
Radionuclides

Nominal Activity
(per source)

Primary
Emissions

Typical
Application

Americium-241
(Am-241),
Cobalt-60 (Co-

Alpha, Gamma,

General purpose

check for alpha,

QCRB8149 60), Sodium-22 74 kBq beta, and
Gamma, Beta
(Na-22), gamma survey
Strontium-90 (Sr- meters.
90)
Americium-241
(Am-241),
Broad-spectrum
Cobalt-60 (Co-
) Alpha, Gamma, check for a
60), Sodium-22 )
QCRB7471 (Na-22) 74 kBq Gamma, Beta, variety of survey
a- 1
) Gamma meters and
Strontium-90 (Sr-
) counters.[3]
90), Cesium-137
(Cs-137)
Verification of
gamma
Cesium-137 (Cs- scintillation
CDRB18308 370 kBq Gamma
137) detectors and
dose rate
meters.[3]
Verification of
o alpha scintillation
Americium-241
AMRB8151 74 kBq Alpha probes and
(Am-241) ]
proportional
counters.[3]
Verification of
Geiger-Miiller
Strontium-90 (Sr- pancake probes
SIRB8151 74 kBq Beta

90)

and other beta-
sensitive

instruments.[3]
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Note: The activities listed are nominal and may vary. Refer to the certificate of each source for
the exact activity and measurement uncertainty.[4]

Experimental Protocol: Daily Verification of a
Handheld Survey Meter

This protocol outlines the steps for the daily verification of a generic handheld radiation survey
meter using an appropriate Isotrak™ check source.

4.1. Materials

Handheld radiation survey meter (e.g., Geiger-Midiller, scintillation detector)

Appropriate Isotrak™ check source (e.g., Cs-137 for a gamma survey meter)

Logbook or electronic record-keeping system

Personal Protective Equipment (PPE) as required by your institution's radiation safety
protocols

4.2. Procedure
e Initial Instrument Inspection:

o Visually inspect the instrument for any signs of damage.

o Check the battery level and replace if necessary.

o Ensure the calibration sticker is present and the calibration is current.
o Background Measurement:

o Take the instrument to a location with a low and stable radiation background, away from
any known radioactive sources.

o Turn on the instrument and allow it to stabilize as per the manufacturer's instructions.
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o Record the background reading in the logbook. The reading should be within the expected
range for the area.

Source Response Check:

o Place the Isotrak™ check source in a reproducible position relative to the detector. A jig or
marked placement can ensure consistency.

o Record the reading from the instrument. Ensure the reading has stabilized before
recording.

o Subtract the background reading from the source reading to obtain the net response.
Data Evaluation:

o Compare the net response to the expected value or range established during the initial
setup after a full calibration.

o If the reading is within the pre-defined acceptance criteria (e.g., £10% of the established
value), the instrument is considered verified and ready for use.

o If the reading is outside the acceptance criteria, the instrument should be removed from
service and tagged for further investigation or recalibration.

4.3. Record Keeping

Maintain a dedicated logbook for each instrument. The following information should be

recorded for each daily check:

Date and time of the check

Instrument make, model, and serial number

Check source identification (nuclide, serial number)

Background reading

Source reading
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Net response

Acceptance criteria

Pass/Fail indication

Initials of the person performing the check

Visualization of the Daily Verification Workflow

The following diagram illustrates the logical flow of the daily instrument verification process.
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Caption: Workflow for daily radiation instrument verification.
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Conclusion

The daily use of Isotrak™ check sources provides a simple and effective method for verifying
the performance of radiation detection instruments. This practice is a critical component of a
comprehensive quality assurance program in any laboratory where radioactive materials are
handled. By following a standardized protocol and maintaining meticulous records, researchers
can ensure the reliability of their radiation measurements, contributing to a safer working
environment and more robust scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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